Cas no 10333-92-3 (2-Amino-1H-purin-6(7H)-one sulfate)

• Product Name: 2-Amino-1H-purin-6(7H)-one sulfate
• CAS No: 10333-92-3
• MF: C₅H₇N₅O₅S
• MW: 249.204578638077
• MDL: MFCD00213671
• CID: 95049
• PubChem ID: 87570362
• Update Time: 2025-08-04

2-Amino-1H-purin-6(7H)-one sulfate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1H-purin-6(7H)-one sulfate
• GUANINE SULFATE
• Guanine Sulfate Dihydrate
• 2-Aminohypoxanthine Sulfate Dihydrate
• 2-amino-1,7-dihydro-6h-purin-6-on sulfate (2：1)
• guanine hemisulfate
• 6H-Purin-6-one,2-amino-1,7-dihydro-,sulfate(2：1)
• Bis(2-amino-1,7-dihydro-6H-purin-6-one) sulfate
• Guanine, sulfate
• Guanine,sulfate
• 2-amino-1,7-dihydro-6h-purin-6-onsulfate(2:1)
• GUANINE SULPHATE extrapure
• 2-Amino-6-hydroxypurine hemisulfate salt
• Guanine hemisulfate salt
• 2-Amino-6-hydroxypurine sulfate salt
• Guanosine Sulfate
• 6H-Purin-6-one, 2-amino-1,9-dihydro-, sulfate (2:1)

• MDL： MFCD00213671
• Inchi： 1S/C5H5N5O.H2O4S/c6-5-9-3-2(4(11)10-5)7-1-8-3;1-5(2,3)4/h1H,(H4,6,7,8,9,10,11);(H2,1,2,3,4)
• InChI Key： NQGHRYWZFHJXFQ-UHFFFAOYSA-N
• SMILES： O=C1NC(N)=NC2NC=NC1=2.S(O)(O)(=O)=O

Computed Properties

• Exact Mass: 400.06600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 267

Experimental Properties

• Color/Form: Colorless crystals or powders
• Solubility: 在热HCl中几乎透明
• PSA: 283.88000
• LogP: 0.04720
• Solubility: Soluble in dilute acid.

2-Amino-1H-purin-6(7H)-one sulfate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Amino-1H-purin-6(7H)-one sulfate

Comprehensive Overview of 2-Amino-1H-purin-6(7H)-one sulfate (CAS No. 10333-92-3): Properties, Applications, and Research Insights

2-Amino-1H-purin-6(7H)-one sulfate, identified by its CAS No. 10333-92-3, is a specialized organic compound with significant relevance in biochemical and pharmaceutical research. This sulfate derivative of a purine base has garnered attention due to its unique structural properties and potential applications in nucleotide synthesis and metabolic studies. Researchers and industry professionals frequently search for terms like "2-Amino-1H-purin-6(7H)-one sulfate uses", "CAS 10333-92-3 solubility", and "purine derivatives in drug development", reflecting the compound's growing importance in scientific discourse.

The molecular structure of 2-Amino-1H-purin-6(7H)-one sulfate features a purine core, a heterocyclic aromatic system that serves as a fundamental building block in nucleic acids. The sulfate group enhances its solubility in aqueous environments, making it particularly valuable for in vitro studies. Recent trends in biotechnology highlight the demand for modified nucleobases like this compound, especially in the context of RNA therapeutics and enzyme inhibition research. Queries such as "purine-based enzyme inhibitors" and "sulfate-modified nucleobases" are increasingly common in academic literature and patent filings.

From a synthetic chemistry perspective, CAS No. 10333-92-3 is often utilized as an intermediate in the preparation of more complex molecules. Its amino and keto functional groups allow for selective modifications, enabling the creation of targeted analogs. This adaptability aligns with current interests in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles. Laboratories frequently investigate questions like "how to purify 2-Amino-1H-purin-6(7H)-one sulfate" or "stability of purine sulfates under physiological conditions", underscoring the compound's practical challenges and opportunities.

Analytical characterization of 2-Amino-1H-purin-6(7H)-one sulfate typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying purity and structure, especially given the compound's sensitivity to pH and temperature variations. The scientific community's focus on quality control in biochemical reagents has made these analytical protocols a frequent subject of optimization studies, with search terms like "HPLC methods for purine analysis" gaining traction in research databases.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for 2-Amino-1H-purin-6(7H)-one sulfate to minimize environmental impact. This aligns with broader industry trends toward eco-friendly chemical production, as evidenced by rising searches for "green synthesis of nucleotide precursors" and "biodegradable purine derivatives". The compound's potential in biocatalysis applications further enhances its profile in sustainable chemistry research.

Storage and handling recommendations for CAS No. 10333-92-3 emphasize protection from moisture and extreme temperatures, reflecting its hygroscopic nature. These practical considerations frequently appear in technical discussions, with many users seeking information on "long-term storage of sulfate salts" and "preventing decomposition of purine compounds". Proper storage conditions are particularly important for maintaining the compound's stability in high-throughput screening applications.

The future research directions for 2-Amino-1H-purin-6(7H)-one sulfate appear promising, particularly in the field of nucleic acid chemistry and small molecule drug discovery. Emerging studies suggest potential applications in designing selective kinase inhibitors and epigenetic modifiers, areas that consistently rank among the most searched topics in biochemical research. As the scientific community continues to unravel the compound's full potential, CAS 10333-92-3 remains a subject of active investigation across multiple disciplines.